Cas no 180637-89-2 ((R)-5-(2-Benzenesulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole)

• Product Name: (R)-5-(2-Benzenesulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole
• CAS No: 180637-89-2
• MF: C₂₂H₂₄N₂O₂S
• MW: 380.503164291382
• MDL: MFCD09751002
• CID: 113501
• PubChem ID: 15840036
• Update Time: 2025-05-20

(R)-5-(2-Benzenesulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• (R)-3-((1-Methylpyrrolidin-2-yl)methyl)-5-(2-(phenylsulfonyl)vinyl)-1H-indole
• 3-[((2R)-1-METHYLPYRROLIDIN-2-YL)METHYL]-5-[(E)-2-(PHENYLSULFONYL)VINYL]INDOLE
• 1H-Indole,3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]-5-[2-(phenylsulfonyl)ethenyl]-
• R-5-(2-Benzenesulphonylethenyl)-3-(N-Methylpyrrolidin-2-ylMethyl)-1H-indole
• (R)-3-[(1-Methyl-2-pyrrolidinyl)methyl]-5-[2-(phen
• (R)-5-(2-benzenesulfonylvinyl)-3-(1-methylpyrrolidin-2-ylmethyl)-1H-indole
• (R)-5-(2-phenylsulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole
• (R)-5-[(2-phenylsulfonyl)ethenyl]-3-(N-methylpyrrolidine-2-ylmethyl)-1H-indole
• (R)-5-[2-(phenylsulfonyl)ethenyl]-3-[(1-methyl-2-pyrrolidinyl)methyl]-1H-indole
• (R)-3-[(1-Methyl-2-pyrrolidinyl)methyl]-5-[2-(phenylsulfonyl)ethenyl]-1H-indole
• 3-[[(2R)-1-Methyl-2-pyrrolidinyl]Methyl]-5-[2-(phenylsulfonyl)ethenyl]-1H-indole
• J-011536
• UNII-FEU571D9TF
• EC 430-560-5
• FEU571D9TF
• (R,E)-3-((1-Methylpyrrolidin-2-yl)methyl)-5-(2-(phenylsulfonyl)vinyl)-1H-indole
• (E)-2-(3-{[(2R)-1-methyl-2-pyrrolidinyl]methyl}-1H-indol-5-yl)ethenyl phenyl sulfone
• 1H-INDOLE, 3-(((2R)-1-METHYL-2-PYRROLIDINYL)METHYL)-5-(2-(PHENYLSULFONYL)ETHENYL)-
• SCHEMBL505788
• 1H-Indole, 3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]-5-[2-(phenylsulfonyl)ethenyl]-
• 3-[[(2R)-1-Methyl-2-pyrrolidinyl]methyl]-5-[(1E)-2-(phenylsulfonyl)ethenyl]-1H-indole
• 5-[(E)-2-(benzenesulfonyl)ethenyl]-3-[[(2R)-1-methylpyrrolidin-2-yl]methyl]-1H-indole
• (R)-3-((1-Methylpyrrolidin-2-yl)methyl)-5-(2-(phenylsulfonyl)ethenyl)-1H-indole
• 180637-89-2
• 188113-72-6
• DTXSID601127069
• MJICWWOZPCLNBP-XSSIKURBSA-N
• (R)-5-(2-Benzenesulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole

• MDL： MFCD09751002
• Inchi： 1S/C22H24N2O2S/c1-24-12-5-6-19(24)15-18-16-23-22-10-9-17(14-21(18)22)11-13-27(25,26)20-7-3-2-4-8-20/h2-4,7-11,13-14,16,19,23H,5-6,12,15H2,1H3/b13-11+/t19-/m1/s1
• InChI Key： MJICWWOZPCLNBP-XSSIKURBSA-N
• SMILES： S(C1C=CC=CC=1)(/C=C/C1C=CC2=C(C=1)C(=CN2)C[C@H]1CCCN1C)(=O)=O

Computed Properties

• Exact Mass: 380.15600
• Monoisotopic Mass: 380.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 617.7°C at 760 mmHg
• Flash Point: 327.4°C
• Refractive Index: 1.655
• Solubility: Dichloromethane, Dimethylformamide, Methanol
• PSA: 61.55000
• LogP: 5.26790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on (R)-5-(2-Benzenesulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole

(R)-5-(2-Benzenesulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole (CAS No. 180637-89-2)

The compound (R)-5-(2-Benzenesulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole, with the CAS registry number 180637-89-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines an indole core with a benzenesulphonyl group and an N-methylpyrrolidine moiety. The stereochemistry at the R configuration adds another layer of specificity, making this compound a promising candidate for various applications in drug discovery and development.

The indole ring system is a fundamental structural motif in many bioactive compounds, including natural products and synthetic drugs. In this molecule, the indole core is substituted at position 5 with a 2-benzenesulphonylvinyl group, which introduces electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the presence of an N-methylpyrrolidine group at position 3 further enhances the molecule's versatility, potentially improving its pharmacokinetic properties such as solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, research has shown that it exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as inflammation, pain, and neurological disorders. The benzenesulphonyl group is particularly significant in this context, as it can act as a bioisostere for other functional groups, thereby expanding the compound's therapeutic potential.

The synthesis of (R)-5-(2-Benzenesulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Key steps include the formation of the indole ring through cyclization reactions, followed by the introduction of substituents at specific positions. The use of chiral auxiliary reagents or asymmetric catalysis has been instrumental in achieving high enantiomeric excess during the synthesis process.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for chronic inflammatory diseases. Its ability to modulate specific inflammatory pathways without causing significant off-target effects makes it an attractive candidate for further development. Moreover, its structural features suggest that it could serve as a lead compound for designing more potent and selective drugs in the future.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound with its biological targets. Molecular docking studies have revealed that the N-methylpyrrolidine group plays a critical role in stabilizing interactions within the receptor binding site. Furthermore, pharmacophore modeling has identified key structural elements that are essential for activity, guiding efforts to optimize the compound's efficacy and safety profiles.

In conclusion, (R)-5-(2-Benzenesulphonylethenyl)-3-(N-methylpyrrolidin-2-ylmethyl)-1H-indole (CAS No. 180637-89-2) represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, combined with recent research findings, underscores its importance as a tool for advancing our understanding of complex biological systems and for designing novel therapeutic agents.